Cas no 118356-05-1 (Deglucopyranosyl Methoxy Etoposide)

• Product Name: Deglucopyranosyl Methoxy Etoposide
• CAS No: 118356-05-1
• MF: C₂₂H₂₂O₈
• MW: 414.405287265778
• CID: 4761916
• Update Time: 2025-05-21

Deglucopyranosyl Methoxy Etoposide Chemical and Physical Properties

Names and Identifiers

• UY5BXI2HZ5
• Etoposide impurity J [EP]
• MLS000697660
• HMS2220B20
• SMR000445564
• (5R,5aR,8aR,9S)-5-(4-Hydroxy-3,5-dimethoxyphenyl)-9-methoxy-5,8,8a,9-tetrahydro(2)benzofuro(5,6-f)(1,3)benzodioxol-6(5ah)-one
• 5,8,8a,9-Tetrahydro-5-(4-hydroxy-3,5-dimethoxyphenyl)-9-methoxy-furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(5ah)-one, (5R-(5alpha,5abeta,8aalpha,9beta))-
• Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(5ah)-one, 5,8,8a,9-tetrahydro-5-(4-hydroxy-3,5-dimethoxyphenyl)
• Deglucopyranosyl Methoxy Etoposide

• Inchi： 1S/C22H22O8/c1-25-16-4-10(5-17(26-2)20(16)23)18-11-6-14-15(30-9-29-14)7-12(11)21(27-3)13-8-28-22(24)19(13)18/h4-7,13,18-19,21,23H,8-9H2,1-3H3/t13-,18+,19-,21+/m0/s1
• InChI Key： AMTKNUDRCUERFP-DXRQPORESA-N
• SMILES： O1C([C@@H]2[C@H](C3C=C(C(=C(C=3)OC)O)OC)C3C=C4C(=CC=3[C@H]([C@H]2C1)OC)OCO4)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 629
• XLogP3: 2.2
• Topological Polar Surface Area: 92.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan lactones Podophyllotoxins

Additional information on Deglucopyranosyl Methoxy Etoposide

Exploring Deglucopyranosyl Methoxy Etoposide (CAS 118356-05-1): A Comprehensive Overview

In the realm of pharmaceutical research and oncology, Deglucopyranosyl Methoxy Etoposide (CAS 118356-05-1) has emerged as a compound of significant interest. This derivative of etoposide, a well-known chemotherapeutic agent, is gaining attention due to its potential applications in cancer therapy. The compound's unique structural modifications, including the removal of the glucopyranosyl group and the addition of a methoxy moiety, may enhance its bioavailability and therapeutic efficacy. Researchers are particularly intrigued by its potential to overcome some of the limitations associated with traditional etoposide formulations.

The scientific community is actively investigating Deglucopyranosyl Methoxy Etoposide for its mechanism of action, which is believed to involve the inhibition of topoisomerase II, a critical enzyme in DNA replication. This mechanism aligns with current trends in targeted cancer therapy, a hot topic in medical research. Patients and healthcare providers frequently search for information on innovative cancer treatments with fewer side effects, making this compound a subject of growing public interest. Its potential to reduce toxicity while maintaining efficacy could position it as a valuable addition to the oncologist's arsenal.

From a chemical perspective, Deglucopyranosyl Methoxy Etoposide (CAS 118356-05-1) represents an interesting case study in drug modification strategies. The removal of the sugar moiety (glucopyranosyl group) and the introduction of a methoxy group are deliberate structural changes aimed at improving the compound's pharmacokinetic properties. This approach reflects the broader pharmaceutical industry's focus on drug optimization, a frequently searched term among researchers and students alike. The compound's molecular weight and solubility characteristics make it particularly suitable for formulation development, another area of intense research activity.

Recent studies have explored the synergistic effects of Deglucopyranosyl Methoxy Etoposide when combined with other anticancer agents. This aligns with the current emphasis on combination therapy in oncology, a strategy that often yields better outcomes than single-agent treatments. The compound's potential to work in concert with immunotherapies or other targeted agents is particularly exciting, as it could help address the challenge of treatment resistance - a common search term among patients and caregivers dealing with recurrent cancers.

Quality control and analytical methods for Deglucopyranosyl Methoxy Etoposide have become important topics in pharmaceutical chemistry. Advanced techniques such as HPLC analysis and mass spectrometry are being employed to ensure the purity and stability of this compound. These methodologies are frequently searched by quality assurance professionals and analytical chemists working in drug development. The establishment of robust analytical protocols for CAS 118356-05-1 is crucial for its potential transition from research to clinical applications.

The pharmacokinetic profile of Deglucopyranosyl Methoxy Etoposide is another area of active investigation. Researchers are particularly interested in its absorption, distribution, metabolism, and excretion (ADME) characteristics, which are critical determinants of a drug's clinical utility. The compound's potential for improved oral bioavailability compared to traditional etoposide formulations could address a significant limitation in current cancer treatment regimens. This aspect resonates with the growing patient demand for more convenient administration methods, a frequently voiced concern in oncology practice.

As research progresses, the safety profile of Deglucopyranosyl Methoxy Etoposide continues to be evaluated through preclinical studies. The compound's toxicity data and potential side effects are important considerations for its future development. These safety assessments are particularly relevant given the increasing emphasis on personalized medicine approaches in cancer care, where treatment selection is guided by both efficacy and tolerability considerations. Patients increasingly search for information about treatment side effects, making this an important aspect of the compound's profile.

The synthesis of Deglucopyranosyl Methoxy Etoposide presents interesting challenges for medicinal chemists. The process requires careful control of reaction conditions to ensure the proper modification of the etoposide backbone. This synthetic route has attracted attention in academic circles, with many researchers searching for information on complex molecule synthesis techniques. The development of efficient synthetic methods for CAS 118356-05-1 could have broader implications for the production of similar modified natural products.

From a regulatory perspective, the status of Deglucopyranosyl Methoxy Etoposide as an investigational compound means it is subject to rigorous evaluation processes. The path from laboratory discovery to clinical application involves numerous steps that are frequently searched by those interested in drug development timelines. Understanding these processes is crucial for researchers, investors, and patient advocates who follow the progress of promising new therapies.

In conclusion, Deglucopyranosyl Methoxy Etoposide (CAS 118356-05-1) represents an exciting frontier in cancer research. Its development reflects several current trends in pharmaceutical science, including the modification of existing drugs to improve their properties and the exploration of novel combination therapies. As research continues to unfold, this compound may offer new hope for patients seeking more effective and tolerable treatment options. The scientific community will undoubtedly continue to monitor its progress with great interest, as will patients and caregivers searching for the next breakthrough in cancer care.